Cas no 125594-04-9 (L-Alanine, L-leucyl-L-methionyl-L-valylglycylglycyl-L-valyl-L-valyl-L-isoleucyl-)

• Product Name: L-Alanine, L-leucyl-L-methionyl-L-valylglycylglycyl-L-valyl-L-valyl-L-isoleucyl-
• CAS No: 125594-04-9
• MF: C₃₉H₇₁N₉O₁₀S
• MW: 858.100348711014
• CID: 1218046
• Update Time: 2024-08-03

L-Alanine, L-leucyl-L-methionyl-L-valylglycylglycyl-L-valyl-L-valyl-L-isoleucyl- Chemical and Physical Properties

Names and Identifiers

• L-Alanine, L-leucyl-L-methionyl-L-valylglycylglycyl-L-valyl-L-valyl-L-isoleucyl-

• Inchi： 1S/C39H71N9O10S/c1-13-23(10)32(38(56)43-24(11)39(57)58)48-37(55)31(22(8)9)47-36(54)30(21(6)7)45-28(50)18-41-27(49)17-42-35(53)29(20(4)5)46-34(52)26(14-15-59-12)44-33(51)25(40)16-19(2)3/h19-26,29-32H,13-18,40H2,1-12H3,(H,41,49)(H,42,53)(H,43,56)(H,44,51)(H,45,50)(H,46,52)(H,47,54)(H,48,55)(H,57,58)/t23-,24-,25-,26-,29-,30-,31-,32-/m0/s1
• InChI Key： DWNXERCIYPVEQC-FUGGBLAOSA-N
• SMILES： C(O)(=O)[C@H](C)NC(=O)[C@H]([C@@H](C)CC)NC(=O)[C@H](C(C)C)NC(=O)[C@H](C(C)C)NC(=O)CNC(=O)CNC(=O)[C@H](C(C)C)NC(=O)[C@H](CCSC)NC(=O)[C@H](CC(C)C)N

Experimental Properties

• Density: 1.164±0.06 g/cm3(Predicted)
• Boiling Point: 1212.3±65.0 °C(Predicted)
• pka: 3.43±0.10(Predicted)